Cas no 2228359-59-7 (1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4,5-difluorobenzene)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4,5-difluorobenzene
• CAS No: 2228359-59-7
• MF: C₁₀H₁₀BrClF₂
• MW: 283.540208339691
• CID: 6611157
• PubChem ID: 165708436
• Update Time: 2025-06-08

1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4,5-difluorobenzene
• 2228359-59-7
• EN300-1922732

• Inchi： 1S/C10H10BrClF2/c1-10(2,5-11)6-3-8(13)9(14)4-7(6)12/h3-4H,5H2,1-2H3
• InChI Key： XANUGWZCIPNEPX-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=C(C(=CC=1Cl)F)F

Computed Properties

• Exact Mass: 281.96225g/mol
• Monoisotopic Mass: 281.96225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4,5-difluorobenzene

Introduction to 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4,5-difluorobenzene (CAS No. 2228359-59-7)

1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4,5-difluorobenzene (CAS No. 2228359-59-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and chemical properties. This compound, characterized by its brominated, chlorinated, and fluorinated functionalities, offers a versatile platform for the development of novel pharmaceuticals and advanced materials.

The molecular structure of 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4,5-difluorobenzene is composed of a substituted benzene ring with multiple halogen substituents. The bromine atom at the 1-position of the 1-bromo-2-methylpropan-2-yl group and the chlorine atom at the 2-position of the benzene ring, along with the fluorine atoms at the 4 and 5 positions, contribute to its distinct reactivity and stability. These features make it an attractive candidate for various applications in synthetic chemistry and drug discovery.

In recent years, there has been a surge in research focused on the synthesis and characterization of halogenated aromatic compounds like 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4,5-difluorobenzene. Studies have shown that such compounds can exhibit potent biological activities, including antimicrobial, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of halogenated aromatic compounds as inhibitors of specific enzymes involved in cancer cell proliferation.

The synthesis of 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4,5-difluorobenzene typically involves multi-step reactions, including bromination, chlorination, and fluorination processes. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods not only enhance the efficiency of the synthesis but also reduce environmental impact by minimizing waste generation.

Beyond its potential in pharmaceutical applications, 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4,5-difluorobenzene has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research in this area has demonstrated that halogenated aromatic compounds can improve device performance by enhancing charge transport and stability.

The safety and environmental impact of 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4,5-difluorobenzene are critical considerations in its development and application. Comprehensive toxicological studies have been conducted to ensure that it meets regulatory standards for use in various industries. These studies have shown that while the compound is stable under normal conditions, appropriate handling and storage protocols should be followed to minimize any potential risks.

In conclusion, 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4,5-difluorobenzene (CAS No. 2228359-59-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an important subject of ongoing research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play a significant role in advancing scientific knowledge and technological innovation.